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CAS No.: 151127-50-3

Cat. No.: B1177162

Get Quote

Based on a comprehensive review of scientific literature, the term "Lite Line" does not refer to

a known biological molecule, signaling pathway, or specific technology that functions within

living cells. Instead, the term appears in various contexts, often as part of the name of a

software tool, a specific breed of animal used in research, or a piece of laboratory equipment.

This guide will clarify the different meanings of "Lite Line" as found in scientific publications

and explain why a technical guide on its core function in living cells cannot be provided.

Contexts of "Lite Line" in Scientific Research
The term "Lite Line" is most frequently encountered in the following contexts:

Microscopy and Imaging Software: Several research papers cite the use of a "line" function

within software named "LCS Lite" or "Zen lite".[1][2][3][4][5] This is a tool used for

quantitative analysis of images of cells, allowing researchers to measure distances between

cellular components. For example, it has been used to measure the length of spindles during

cell division or the thickness of epithelial tissue.[1][2][3][4][5] In this context, "Lite Line" is a

tool for observing living cells, not a component within them.
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A Breed of Laying Hens: In agricultural and animal physiology research, "Lohmann LSL Lite
line" refers to a specific, commercially developed breed of lightweight laying hens.[6][7][8]

Studies involving this "line" of chickens investigate aspects of their physiology, performance,

and response to different environmental conditions.[6][7]

Laboratory Equipment: Some research articles list a "Tripp-Lite Line Conditioner" in their

materials and methods sections.[9][10] This is an electrical device used to protect sensitive

laboratory equipment, such as microscopes, from power fluctuations, ensuring the quality

and reliability of experimental data.[9][10]

Plant Breeding Terminology: A US patent describes a "lite line" as a plant line that is

substantially homozygous and has been developed through breeding and selection for

desirable agricultural traits.[11]

Conclusion: No Core Biological Function
The search for a core biological function of "Lite Line" in living cells reveals that no such entity

exists. The term is used to describe tools and subjects of study rather than a participant in

cellular processes. Consequently, it is not possible to provide an in-depth technical guide,

summarize quantitative data, detail experimental protocols, or create diagrams of signaling

pathways for "Lite Line" as a biological concept.

Researchers, scientists, and drug development professionals should be aware of these

different uses of the term to avoid confusion when interpreting scientific literature. If you have

encountered the term "Lite Line" in a specific context not covered here, or if you believe it may

be a synonym for another biological entity, please provide the alternative terminology to enable

a more targeted and accurate search.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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